Cas no 1797343-85-1 ((2-Chloro-6-fluorophenyl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone)

• Product Name: (2-Chloro-6-fluorophenyl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone
• CAS No: 1797343-85-1
• MF: C₁₅H₁₃ClFNO₄S
• MW: 357.784425497055
• CID: 6231817
• PubChem ID: 71809396
• Update Time: 2025-10-29

(2-Chloro-6-fluorophenyl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone Chemical and Physical Properties

Names and Identifiers

• F6442-2164
• CHEMBL4986937
• 1797343-85-1
• AKOS024564882
• (2-chloro-6-fluorophenyl)-[3-(furan-2-ylmethylsulfonyl)azetidin-1-yl]methanone
• 1-(2-chloro-6-fluorobenzoyl)-3-[(furan-2-yl)methanesulfonyl]azetidine
• (2-chloro-6-fluorophenyl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone
• (2-Chloro-6-fluorophenyl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone

• Inchi： 1S/C15H13ClFNO4S/c16-12-4-1-5-13(17)14(12)15(19)18-7-11(8-18)23(20,21)9-10-3-2-6-22-10/h1-6,11H,7-9H2
• InChI Key： GENCHVWVDVCSKM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(N1CC(C1)S(CC1=CC=CO1)(=O)=O)=O)F

Computed Properties

• Exact Mass: 357.0237849g/mol
• Monoisotopic Mass: 357.0237849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 76Ų

Additional information on (2-Chloro-6-fluorophenyl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone

(2-Chloro-6-fluorophenyl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone: A Comprehensive Overview

The compound with CAS No. 1797343-85-1, known as (2-Chloro-6-fluorophenyl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yl)methanone, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a chloro-fluoro-substituted phenyl group with a sulfonyl azetidine moiety. The integration of these functional groups imparts the molecule with distinctive chemical and biological properties, making it a promising candidate for various applications.

Recent studies have highlighted the potential of this compound as a modulator of key cellular pathways involved in diseases such as cancer and neurodegenerative disorders. The azetidine ring, a four-membered nitrogen-containing ring, is known for its rigidity and ability to form stable interactions with target proteins. This feature makes it particularly useful in drug design, where precise molecular interactions are critical for efficacy.

The furan ring present in the molecule contributes to its aromaticity and enhances its stability under physiological conditions. The sulfonyl group attached to the furan further increases the molecule's solubility and bioavailability, which are essential attributes for drug candidates. Additionally, the chlorine and fluorine substituents on the phenyl ring not only enhance the molecule's lipophilicity but also play a crucial role in modulating its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a combination of cross-coupling reactions and sulfonating agents. Researchers have optimized reaction conditions to achieve high yields and purity, ensuring that the compound is suitable for preclinical studies. The development of scalable synthetic routes has also made this compound more accessible for large-scale production, paving the way for its potential commercialization.

Preclinical studies have demonstrated that (2-Chloro-6-fluorophenyl)(3-((furan-2-ylmethyl)sulfonyl)azetidin-1-yll)methanone exhibits potent inhibitory activity against several enzymes implicated in disease progression. For instance, it has shown remarkable efficacy in inhibiting kinases involved in oncogenic signaling pathways, making it a potential candidate for anticancer therapy.

Moreover, computational modeling studies have provided insights into the molecular interactions between this compound and its target proteins. These studies have revealed that the molecule's rigid azetidine ring and aromatic substituents contribute significantly to its binding affinity and selectivity. Such findings are invaluable for guiding further optimization of the compound to improve its therapeutic index.

In conclusion, (2-Chloro-6-fluorophenyl)(3-(furan-(2)-yimethyl)sulfonyl)azetidin-(1)-yil)methanone represents a cutting-edge advancement in medicinal chemistry, with promising applications in disease treatment. Its unique structure, combined with recent research findings, underscores its potential as a novel therapeutic agent.